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Hexafluorophosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction
(BHQ-3)-OSu hexafluorophosphate is a non-fluorescent "dark" quencher specifically

designed for the labeling of amine-modified molecules, such as peptides and oligonucleotides.

[1][2] As a member of the Black Hole Quencher™ family, BHQ-3 operates by absorbing the

emission energy from a fluorescent dye and dissipating it as heat, which prevents the

background fluorescence often associated with fluorescent quenchers. Its broad and intense

absorption spectrum in the 620-730 nm range makes it an ideal quenching partner for red and

far-red fluorophores like Cy5, Quasar® 670, and Quasar® 705.[3][4][5][6]

The "-OSu" (N-hydroxysuccinimidyl ester) moiety is an amine-reactive group that facilitates the

covalent attachment of the BHQ-3 quencher to primary aliphatic amines.[2] This guide provides

comprehensive safety protocols, handling procedures, and technical data for (BHQ-3)-OSu
hexafluorophosphate to ensure its safe and effective use in research and development

settings.
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The key properties of (BHQ-3)-OSu hexafluorophosphate and the core BHQ-3 dye are

summarized below. The spectral characteristics are crucial for designing fluorescence

resonance energy transfer (FRET) probes and other quenched-fluorescence assays.

Table 1: Physicochemical Properties

Property Value Reference

Molecular Formula C37H38N7O4.F6P

Molar Mass 789.71 g/mol

Appearance Solid [7]

| Reactivity | Amine-reactive succinimidyl ester |[2] |

Table 2: Spectral Properties of BHQ-3 Dye

Property Value Reference

Absorption Maximum (λmax)
656 nm (in Methanol), 672
nm

[5][6]

Quenching Range 620 - 730 nm [3][4][5]

Extinction Coefficient at λmax 42,700 L mol⁻¹ cm⁻¹ [6]

Extinction Coefficient at 260

nm
13,000 L mol⁻¹ cm⁻¹ [6]

| Fluorescence | None (Dark Quencher) |[8] |

Safety and Hazard Information
(BHQ-3)-OSu hexafluorophosphate and related succinimidyl esters are potent chemical

reagents that require careful handling. The following information is derived from safety data

sheets for closely related compounds and general laboratory safety principles.[4][7]
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H314: Causes severe skin burns and eye damage.[7]

H317: May cause an allergic skin reaction.[7]

H318: Causes serious eye damage.[7]

H331: Toxic if inhaled.[7]

H373: May cause damage to organs through prolonged or repeated exposure.[7]

Precautionary Measures and Personal Protective
Equipment (PPE)
A rigorous safety protocol is mandatory when handling this compound. The following diagram

outlines the essential workflow for safe handling.
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Preparation

Wear Full PPE:
- Nitrile Gloves

- Safety Goggles/Face Shield
- Lab Coat

Step 1

Handling

Step 2

Use in a certified
chemical fume hood

Avoid breathing dust/fumes.
Use smallest practical quantity.

Cleanup & Disposal

Step 3

Decontaminate work surfaces.
Wash hands thoroughly.

Dispose of waste in a sealed,
labeled hazardous waste container.

Storage

Step 4

Store in a cool, dry, dark place.
Keep container tightly sealed.

Click to download full resolution via product page

Caption: General workflow for safely handling (BHQ-3)-OSu hexafluorophosphate.
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Storage and Stability
Storage Conditions: Store in a dry, cool, and well-ventilated place.[7] Keep the container

tightly closed and protected from light.[9] Freezer storage at -10 to -30°C is recommended

for long-term stability.[9]

Incompatible Materials: Avoid moisture and air, as the succinimidyl ester is susceptible to

hydrolysis.[7]

First Aid Measures
Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, provide artificial

respiration and seek immediate medical attention.[7][9]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and get immediate medical

attention.[7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[7]

Mechanism of Action: Fluorescence Quenching
BHQ-3 is a "dark quencher" that operates through a combination of Förster Resonance Energy

Transfer (FRET) and static (contact) quenching. This dual mechanism provides highly efficient

quenching, leading to improved signal-to-noise ratios in assays.[3]
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Caption: Mechanism of fluorescence quenching by BHQ-3 via FRET.

Experimental Protocols: Amine Labeling
The primary application of (BHQ-3)-OSu is the covalent labeling of molecules containing

primary amines, such as the N-terminus of a peptide or amine-modified DNA. The succinimidyl

ester reacts with the amine to form a stable amide bond.

General Protocol for Labeling a Peptide
This protocol provides a general methodology. Optimal conditions, such as reagent

concentrations and reaction times, may need to be determined empirically for specific

applications.

Materials:

(BHQ-3)-OSu hexafluorophosphate

Peptide or other amine-containing molecule
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Anhydrous, amine-free dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

Reaction buffer: 0.1 M sodium bicarbonate or phosphate buffer, pH 8.0-8.5

Purification system (e.g., HPLC, gel filtration)

Workflow Diagram:
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Start

1. Dissolve BHQ-3 OSu
in anhydrous DMSO or DMF

(e.g., 10 mg/mL stock)

2. Dissolve peptide in
reaction buffer (pH 8.0-8.5)

3. Add BHQ-3 OSu stock to
peptide solution (5-10 fold molar excess)

4. Incubate at room temperature
for 1-2 hours in the dark

5. Purify the conjugate using
HPLC or other suitable method

6. Characterize conjugate by
Mass Spectrometry and UV-Vis

End

Click to download full resolution via product page

Caption: Experimental workflow for labeling a peptide with (BHQ-3)-OSu.
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Methodology:

Reagent Preparation:

Equilibrate the vial of (BHQ-3)-OSu hexafluorophosphate to room temperature before

opening to prevent moisture condensation.

Prepare a stock solution of the BHQ-3 OSu (e.g., 10 mg/mL) in anhydrous, amine-free

DMF or DMSO immediately before use.

Dissolve the amine-containing substrate (e.g., peptide) in the reaction buffer to a

concentration of 1-5 mg/mL.

Conjugation Reaction:

While vortexing the peptide solution, add a 5- to 10-fold molar excess of the dissolved

BHQ-3 OSu. The volume of the organic solvent should not exceed 10% of the total

reaction volume to prevent precipitation of the peptide.

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification and Analysis:

Following incubation, purify the resulting BHQ-3-labeled conjugate from unreacted

quencher and substrate. Reverse-phase HPLC is typically the most effective method.

Confirm the identity and purity of the final product using mass spectrometry and UV-Vis

spectrophotometry to verify the presence of both the peptide and the BHQ-3

chromophore.

Conclusion
(BHQ-3)-OSu hexafluorophosphate is a valuable tool for the development of quenched

fluorescent probes. Adherence to the stringent safety and handling precautions outlined in this

guide is paramount to mitigate the risks associated with this reactive compound. By following

the described protocols, researchers can safely and effectively utilize its properties for

advanced applications in molecular biology and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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